Cas no 80322-63-0 (Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)-)

Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)- structure
80322-63-0 structure
Product Name:Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)-
CAS No:80322-63-0
MF:C8H13NO3
MW:171.193722486496
CID:1803368
PubChem ID:12721428
Update Time:2025-04-21

Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)- (9CI)
    • Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)-
    • 1-(6-ethoxy-5,6-dihydro-4H-oxazin-3-yl)ethanone
    • SCHEMBL10563755
    • DB-287138
    • 1-[5,6-Dihydro-6-ethoxy-1,2(4H)-oxazin-3-yl]ethanone
    • UERLTCIRLZEQEQ-UHFFFAOYSA-N
    • 1-(6-Ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)ethan-1-one
    • DTXSID90508060
    • 80322-63-0
    • Inchi: 1S/C8H13NO3/c1-3-11-8-5-4-7(6(2)10)9-12-8/h8H,3-5H2,1-2H3
    • InChI Key: UERLTCIRLZEQEQ-UHFFFAOYSA-N
    • SMILES: O(CC)C1CCC(C(C)=O)=NO1

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 47.9Ų
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